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Compound of Interest

Compound Name: Methyl 4-methylpicolinate

Cat. No.: B080786

Essential Safety and Handling Guide for Methyl
4-methylpicolinate

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Methyl 4-methylpicolinate. The
information is compiled from safety data sheets of structurally similar compounds, as a specific
Safety Data Sheet (SDS) for Methyl 4-methylpicolinate was not readily available.

Chemical Identifier:

o |[UPAC Name: methyl 4-methyl-2-pyridinecarboxylate
e CAS Number: 13509-13-2

e Molecular Formula: CeHaNO:2

Hazard Identification: Based on available data for Methyl 4-methylpicolinate, the primary
hazards are:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the required PPE for handling Methyl 4-methylpicolinate.

Protection Type

Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-
shields or chemical splash
goggles. A face shield may be
required in situations with a

higher risk of splashing.

Must be marked with "Z87" to
signify adherence to ANSI
Z87.1 standards.[1] Ensure a
complete seal around the eyes

when using goggles.[2]

Skin and Body Protection

Chemical-resistant lab coat.
Flame-retardant and antistatic
protective clothing may be
necessary depending on the

scale of work.

Long pants and closed-toe
shoes are mandatory minimum
attire in the laboratory.[1]
Contaminated clothing should
be removed immediately and
laundered separately before

reuse.[3]

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves

for incidental contact).

Gloves must be inspected for
integrity before each use.[4]
For prolonged contact,
consider double-gloving or
using more robust gloves.[1]
Contaminated gloves should
be disposed of properly, and
hands should be washed and

dried after removal.[4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood is
required.[2] A NIOSH-
approved respirator may be
necessary if vapors or aerosols
are generated and engineering

controls are insufficient.[2]

Respirators are not a
substitute for proper
engineering controls like fume
hoods.[2]
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Operational and Handling Plan

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]
o Store under an inert atmosphere at room temperature.[4]

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, vapors, or mist.[6][7]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][4]

Use only in a well-ventilated area or under a chemical fume hood.[2][6]

Do not eat, drink, or smoke when using this product.[3][6]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing.[2][3]
Inhalation oo .
[6] If the individual feels unwell, call a poison

center or doctor.[2]

Immediately remove all contaminated clothing.
) [3] Wash the affected skin with plenty of soap
Skin Contact S
and water.[2][3][5] If skin irritation occurs, seek

medical advice.

Rinse cautiously with water for several minutes.

[2] Remove contact lenses, if present and easy
Eye Contact ] o S

to do, and continue rinsing.[2] If eye irritation

persists, get medical attention.

Rinse the mouth with water.[3][5] Do NOT
) induce vomiting.[3][5] Never give anything by
Ingestion .
mouth to an unconscious person.[3][4] Call a

poison control center or doctor immediately.[5]

Spill Management and Disposal Plan

Spill Cleanup Protocol:

For minor spills, trained laboratory personnel with appropriate PPE can follow these steps.
Major spills require evacuation and emergency response.

o Alert and Isolate: Notify personnel in the immediate area and restrict access.[8]

o Ventilate: Ensure adequate ventilation, such as using a chemical fume hood, to dissipate
vapors.[9]

o Containment: Create a dike around the spill using an inert, non-combustible absorbent
material like sand, earth, diatomaceous earth, or vermiculite.[9][10] Work from the outside of
the spill inward to prevent spreading.[8][9]

o Absorption: Cover the spill with the absorbent material.[9][10]
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o Collection: Once the material is absorbed, carefully sweep or scoop it into a suitable, closed,
and labeled container for hazardous waste.[4][9] Avoid creating dust.[4]

o Decontamination: Clean the spill area with soap and water.[11] Collect the cleaning materials
for disposal as hazardous waste.

e Reporting: Complete an incident report as per your institution's policy.[11]

Click to download full resolution via product page
Caption: Logical workflow for responding to a chemical spill.
Disposal Plan:

o Dispose of Methyl 4-methylpicolinate and any contaminated materials through a licensed
professional waste disposal service.[4]

e The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[5]

o Ensure compliance with all federal, state, and local environmental regulations regarding
hazardous waste disposal.[5]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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